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1. Material Overview and Properties IEICO-2F is a high-performance, narrow-bandgap non-fullerene
acceptor (NFA) belonging to the A-D-A (acceptor-donor-acceptor) conjugated molecular family [1]. Its key
characteristic is strong absorption in the near-infrared (NIR) region [1], which makes it particularly
suitable for semitransparent photovoltaics as it allows visible light to pass through while converting NIR

light into electricity.

The table below summarizes the core properties of IEICO-2F as identified in the literature:

Property Description

Chemical Name A complex, multi-ring structure based on an indacenodithiophene core with
fluorinated end-groups [2].

Molecular C114H118N404Sa4 [2].

Formula

Molecular 1736.46 g/mol [2].

Weight

Form Dark solid [2].

Key Feature Main-chain twisted molecular structure; higher dipole moment and molar extinction

coefficient compared to its isomer (i-IEICO-F3) [3].
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Property Description
Primary Used as an electron acceptor in polymer solar cells, especially in donor-dilute and
Application semitransparent configurations [4].

2. Key Performance Data The performance of IEICO-2F is highly dependent on the device architecture

and the donor polymer used. The following table consolidates key quantitative findings from recent studies:

Device Context

Power
Conversion
Efficiency (PCE)

Key Parameters & Notes

Source
Context

Opaque polymer
solar cell

Donor-dilute OPV

Semitransparent
OPV Module

12.86%

8.3%

Light-Utilization
Efficiency (LUE)
of 2.2%

Achieved in combination with the
polymer J52; demonstrated superior
performance over its isomer (which
achieved 7.65%) [3].

Opague device with an active layer
Average Visible Transmittance (AVT) of
75%; used a dilute blend of 9 wt% PTB7-
Th donor polymer in IEICO-4F [4].

An 8-series connected module based on
PTB7-Th:IEICO-4F, achieving an AVT of
63% [4].

Research article
on fluorination
effects.

Study on
intrinsic charge
generation.

Study on
intrinsic charge
generation.

3. Experimental Workflow & Material Design Logic The following diagram illustrates the logical
pathway for designing and utilizing IEICO-2F in ST-OPVs, based on the principle of structural modification

to enhance performance.
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4. Device Fabrication Protocol (Based on Literature Synthesis) While a full, explicit protocol for IEICO-
2F is not available, the following steps represent a generalized methodology that can be inferred from the

search results for fabricating a donor-dilute ST-OPV [4].

Goal: Fabricate a semitransparent OPV with a dilute donor:IEICO-2F active layer. Materials:

e Donor Polymer: PTB7-Th

e Acceptor: IEICO-2F

¢ Solvent: Chlorobenzene (CB) or Toluene (commonly used for OPVSs)
e Substrate: Patterned ITO-coated glass

e Hole Transport Layer (HTL): PEDOT:PSS

e Electron Transport Layer (ETL): PDINN or PFN-Br
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e Top Transparent Electrode: Sputtered ITO, thermally evaporated thin metal (e.g., Ag), or a
dielectric/metal/dielectric stack.

Procedure:

e Substrate Preparation: Clean the ITO/glass substrates with a series of sonications in detergent,
deionized water, acetone, and isopropanol. Treat with UV-Ozone for 15-20 minutes.

e Hole Transport Layer Deposition: Spin-coat a thin layer of PEDOT:PSS onto the ITO surface.
Anneal on a hotplate at 150 °C for 15-20 minutes in air, then transfer into a nitrogen-filled glovebox.

e Active Layer Solution Preparation:

o Prepare a solution of IEICO-2F in the chosen solvent (e.g., Chlorobenzene) and stir overnight.

o Prepare a separate solution of the PTB7-Th donor polymer.

o Critical Step: Blend the solutions to achieve a donor-dilute ratio of approximately 9 wt%
PTB7-Th relative to IEICO-2F [4]. The total concentration should be optimized for desired film
thickness.

e Active Layer Deposition: Spin-coat the blended solution onto the PEDOT:PSS layer. The spin
speed and time should be optimized to achieve a uniform film with the desired thickness (e.g., 70-100
nm).

e Electron Transport Layer Deposition: Spin-coat a thin layer of the ETL (e.g., PDINN or PFN-Br)
from a methanol solution onto the active layer.

e Transparent Top Electrode Deposition: Deposit the top transparent electrode. This is a critical step
for ST-OPVs. Methods include:

o Thermal Evaporation: Evaporate a thin layer (e.g., 10-20 nm) of silver (Ag) or a silver
nanowire network under high vacuum.

o Sputtering: Sputter a thin layer of ITO (requires careful control to avoid damaging the organic
layers).

¢ Encapsulation: Immediately encapsulate the finished devices with a glass lid or a barrier film using
UV-curable epoxy resin to prevent degradation from oxygen and moisture.

Critical Considerations for Researchers

e Toxicity and Stability: As with many novel organic and perovskite materials, long-term operational
stability and potential toxicity are significant challenges that must be addressed before commercial
application [5]. Rigorous stability testing under simulated operational conditions (light, heat, humidity)
is essential.

e Performance Trade-offs: A fundamental challenge in ST-OPVs is the trade-off between Average
Visible Transmittance (AVT) and Power Conversion Efficiency (PCE). Optimizing the active layer
thickness, electrode transparency, and using donor-dilute strategies are key to maximizing the Light
Utilization Efficiency (LUE), which is the product of PCE and AVT [5] [4].
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e Application Context: IEICO-2F's strong NIR absorption makes it an excellent candidate not just for
building-integrated photovoltaics (e.g., power-generating windows) [6], but also for agrivoltaic
systems, where semitransparent panels on greenhouses can generate electricity while transmitting
the specific wavelengths of light needed for plant growth [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.smolecule.com/products/s3538001?utm_src=pdf-body
https://www.nature.com/articles/s41578-022-00514-0?error=cookies_not_supported&code=d732a875-8821-40c3-a99c-3592c6905aea
https://pubs.rsc.org/en/content/articlehtml/2025/ya/d4ya00492b
https://www.smolecule.com/products/s3538001?utm_src=pdf-custom-synthesis
https://pubs.rsc.org/en/content/articlelanding/2022/tb/d2tb00984f
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB03379985.htm
https://figshare.com/articles/journal_contribution/Effects_of_Monofluorinated_Positions_at_the_End-Capping_Groups_on_the_Performances_of_Twisted_Non-Fullerene_Acceptor-Based_Polymer_Solar_Cells/11387721/1
https://pubmed.ncbi.nlm.nih.gov/38100279/
https://pubs.rsc.org/en/content/articlehtml/2025/ya/d4ya00492b
https://www.nature.com/articles/s41578-022-00514-0?error=cookies_not_supported&code=d732a875-8821-40c3-a99c-3592c6905aea
https://www.smolecule.com/products/b3538001#ieico-2f-in-semitransparent-organic-photovoltaics
https://www.smolecule.com/products/b3538001#ieico-2f-in-semitransparent-organic-photovoltaics
https://www.smolecule.com/products/b3538001#ieico-2f-in-semitransparent-organic-photovoltaics
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s3538001?utm_src=pdf-bulk
https://www.smolecule.com/products/s3538001?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/products/s3538001?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

